Cas no 14068-13-4 (2-(quinoxalin-2-yl)acetonitrile)

• Product Name: 2-(quinoxalin-2-yl)acetonitrile
• CAS No: 14068-13-4
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 200089
• PubChem ID: 290794
• Update Time: 2025-06-11

2-(quinoxalin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalineacetonitrile
• < Chinoxalyl-(2)> -essigsaeure-nitril
• 2-(quinoxalin-2-yl)acetonitrile
• 2-Cyanomethyl-chinoxalin
• AC1L6EIE
• AC1Q4S4J
• Chinoxalin-2-yl-acetonitril
• CTK0I0633
• HMS2852M06
• NSC155196
• quinoxalin-2-ylacetonitrile
• quinoxalin-2-yl-acetonitrile
• SureCN2838376
• (Quinoxalin-2-yl)acetonitrile
• 2-quinoxalylacetonitrile
• CHEMBL1607750
• FT-0724012
• SCHEMBL2838376
• DTXSID00302910
• NSC-155196
• Z1098233908
• AKOS012506403
• 14068-13-4
• EN300-175732
• MLS000766187
• 2-quinoxalin-2-ylacetonitrile
• SMR000528654
• NSC 155196

• Inchi： 1S/C10H7N3/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,7H,5H2
• InChI Key： IYSRPUZNTHPOHK-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6A^2

Experimental Properties

• Density: 1.242
• Melting Point: 116-117 ºC
• Boiling Point: 327 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.651
• PSA: 49.57
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(quinoxalin-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on 2-(quinoxalin-2-yl)acetonitrile

Introduction to 2-(quinoxalin-2-yl)acetonitrile (CAS No. 14068-13-4)

2-(quinoxalin-2-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 14068-13-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry. The compound features a quinoxaline core, a well-documented scaffold known for its broad spectrum of biological activities, coupled with an acetonitrile substituent, which enhances its reactivity and utility in various synthetic pathways.

The quinoxaline moiety, characterized by a fused ring system consisting of a benzene ring and an ethylene bridge, is renowned for its role in the development of bioactive molecules. Its structural framework allows for modifications that can fine-tune pharmacological properties, making it a valuable component in drug discovery programs. In particular, derivatives of quinoxaline have been extensively studied for their potential as antimicrobial, anticancer, and anti-inflammatory agents. The presence of the acetonitrile group at the 2-position of the quinoxaline ring introduces a polar nitrile functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability.

Recent advancements in the field have highlighted the importance of 2-(quinoxalin-2-yl)acetonitrile in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. For instance, studies have demonstrated that modifications to the quinoxaline core can enhance binding affinity to protein targets, leading to more effective drug candidates. The acetonitrile substituent has been particularly useful in optimizing pharmacokinetic profiles by improving oral bioavailability and reducing metabolic clearance.

One notable area of research involves the use of 2-(quinoxalin-2-yl)acetonitrile as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the quinoxaline scaffold into kinase inhibitors, researchers aim to develop molecules that can selectively inhibit aberrant signaling cascades without affecting normal cellular processes. The acetonitrile group serves as a handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance target specificity and reduce off-target effects.

The compound's utility extends beyond kinase inhibition; it has also been explored in the development of antiviral agents. Quinoxaline derivatives have shown promise in disrupting viral replication cycles by inhibiting essential viral enzymes or interfering with host-virus interactions. The polar nature of the acetonitrile group facilitates interactions with biological targets, making it an ideal moiety for designing molecules that can penetrate viral membranes or compete with natural substrates. Recent studies have reported promising results from lead optimization campaigns using 2-(quinoxalin-2-yl)acetonitrile as a starting point, highlighting its potential as a building block for antiviral drugs.

Synthetic methodologies involving 2-(quinoxalin-2-yl)acetonitrile have also seen significant progress. Modern synthetic approaches often employ transition metal-catalyzed reactions to construct the quinoxaline core efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce various substituents at the 2-position of the quinoxaline ring, including the acetonitrile group. These reactions offer high selectivity and yield under mild conditions, making them suitable for large-scale production. Additionally, computational chemistry has played a crucial role in designing synthetic routes by predicting reaction outcomes and optimizing reaction conditions.

The pharmacological evaluation of 2-(quinoxalin-2-yl)acetonitrile derivatives has revealed intriguing biological activities. Preclinical studies have demonstrated that certain analogs exhibit potent inhibitory effects on enzymes involved in cancer progression. These findings have spurred further investigation into structure-activity relationships (SAR), aiming to identify compounds with improved efficacy and reduced toxicity. The acetonitrile group has been found to modulate binding interactions with biological targets, influencing both potency and selectivity. This underscores its importance as a key pharmacophore in drug design.

In conclusion,2-(quinoxalin-2-yl)acetonitrile (CAS No. 14068-13-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable scaffold for developing novel therapeutic agents targeting various diseases. The combination of a quinoxaline core and an acetonitrile substituent provides a balance between reactivity and biological activity, enabling researchers to design molecules with tailored pharmacological properties. As our understanding of molecular interactions continues to evolve, compounds like 2-(quinoxalin-2-yl)acetonitrile will remain at the forefront of drug discovery efforts.